4-(2-Chloro-6-methylthieno[3,2-D]pyrimidin-4-YL)morpholine

• IUPAC Name: 4-(2-chloro-6-methylthieno[3,2-d]pyrimidin-4-yl)morpholine
• InChI: InChI=1S/C11H12ClN3OS/c1-7-6-8-9(17-7)10(14-11(12)13-8)15-2-4-16-5-3-15/h6H,2-5H2,1H3
• InChI Key: RNKPGHAHWMALFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(S1)C(=NC(=N2)Cl)N3CCOCC3
• Molecular Formula: C11H12ClN3OS
• Molecular Weight: 269.75 g/mol
• CAS No.: 31895-68-8

Description

“4-(2-Chloro-6-methylthieno[3,2-D]pyrimidin-4-YL)morpholine” is a chemical compound with the molecular formula C11H12ClN3OS. It has a molecular weight of 269.75. The IUPAC name for this compound is 2-chloro-4-(4-morpholinyl)thieno[2,3-d]pyrimidine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10ClN3OS/c11-10-12-8(14-2-4-15-5-3-14)7-1-6-16-9(7)13-10/h1,6H,2-5H2. This code provides a unique representation of the molecule’s structure.

Physical and Chemical Properties Analysis

The compound is stored at a temperature of 2-8°C. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

• Synthesis and Biological Activity : A study by Lei et al. (2017) demonstrated the synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, which inhibited tumor necrosis factor alpha and nitric oxide. This work established a rapid and green synthetic method for these compounds, indicating their potential in biological applications (Lei, Wang, Xiong, & Lan, 2017).

• PET Imaging in Parkinson's Disease : Wang et al. (2017) synthesized a compound closely related to 4-(2-Chloro-6-methylthieno[3,2-D]pyrimidin-4-YL)morpholine for potential PET imaging of LRRK2 enzyme in Parkinson's disease. The study highlights the compound's relevance in neurological research and diagnostics (Wang, Gao, Xu, & Zheng, 2017).

• PI3K-AKT-mTOR Pathway Inhibition : Hobbs et al. (2019) described the utility of 4-(Pyrimidin-4-yl)morpholines as pharmacophores for inhibiting the PI3K and PIKKs, crucial in cancer research. This study underscores the compound's significance in developing cancer therapies (Hobbs et al., 2019).

• Spectral Characterization and Synthetic Methods : Zaki, Radwan, & El-Dean (2017) explored the synthesis and spectral characterization of new Tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its Pyrimidine Derivatives. This research contributes to the understanding of the compound's chemical properties (Zaki, Radwan, & El-Dean, 2017).

• Hydrogen-Bonded Sheet Structures : A study by Orozco et al. (2008) on 6-amino-2-(morpholin-4-yl)-5-nitrosopyrimidines revealed insights into their hydrogen-bonded sheet structures. This research is significant for understanding the compound's molecular interactions (Orozco, Insuasty, Low, Cobo, & Glidewell, 2008).

Safety and Hazards

The compound has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary statements include P261 (avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).